Cas no 1361751-63-4 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate
• CAS No: 1361751-63-4
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4798381
• Update Time: 2025-10-11

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)5-9-8(11(13)14)4-7(6-15)12(16-9)18-2/h4,11H,3,5-6,15H2,1-2H3
• InChI Key： NTPCYJBGXFBGMD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(N=C1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate

Research Briefing on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1361751-63-4)

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1361751-63-4) is a chemically modified pyridine derivative that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound features a unique structural framework, incorporating difluoromethyl and aminomethyl functional groups, which enhance its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in improving the pharmacokinetic properties of the resulting inhibitors, with enhanced solubility and metabolic stability observed in preclinical models. These findings underscore its potential in addressing challenges associated with oral bioavailability in small-molecule therapeutics.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop a series of antimicrobial agents targeting multidrug-resistant bacterial strains. The difluoromethyl group was found to play a critical role in modulating the lipophilicity and membrane permeability of the derived compounds, leading to improved antibacterial activity against Gram-positive pathogens such as Staphylococcus aureus.

Beyond its pharmaceutical applications, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate has also been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its use as an intermediate in the synthesis of next-generation fungicides, demonstrating potent activity against Botrytis cinerea and other plant pathogens. The compound's structural flexibility allows for further derivatization, enabling the fine-tuning of physicochemical properties to meet specific agricultural needs.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate. Current methodologies often involve multi-step reactions with moderate yields, prompting ongoing research into catalytic and green chemistry approaches to improve efficiency. Collaborative efforts between academia and industry are expected to drive advancements in this area, further expanding the compound's utility in both medicinal and agrochemical domains.

In conclusion, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1361751-63-4) represents a valuable scaffold in modern chemical biology, with demonstrated applications in drug discovery and crop protection. Continued research into its synthetic accessibility and biological profiling will be essential to unlocking its full potential in addressing unmet medical and agricultural challenges.